2'-Ethyl-4'-chloroacetanilide
Description
2'-Ethyl-4'-chloroacetanilide is a chloroacetanilide derivative characterized by an ethyl substituent at the 2' position and a chlorine atom at the 4' position of the aniline ring. This compound belongs to the broader class of chloroacetanilides, which are widely utilized in agrochemical applications, particularly as herbicides. Chloroacetanilides function by inhibiting fatty acid synthesis in target plants, leading to growth suppression .
Properties
Molecular Formula |
C10H12ClNO |
|---|---|
Molecular Weight |
197.66 g/mol |
IUPAC Name |
N-(4-chloro-2-ethylphenyl)acetamide |
InChI |
InChI=1S/C10H12ClNO/c1-3-8-6-9(11)4-5-10(8)12-7(2)13/h4-6H,3H2,1-2H3,(H,12,13) |
InChI Key |
JCWKGBAIRLEIKN-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=CC(=C1)Cl)NC(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Physicochemical Properties
Key structural analogs include 4'-Chloroacetanilide and Butachlor (a deuterated chloroacetanilide). The table below highlights their physicochemical differences:
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Key Structural Features |
|---|---|---|---|
| 2'-Ethyl-4'-chloroacetanilide* | ~183–190 (estimated) | 160–165 (estimated) | Ethyl group at 2', Cl at 4' |
| 4'-Chloroacetanilide | 169.61 | 178–180 | No ethyl substituent |
| Butachlor-d13 | 311.7 (deuterated form) | Not reported | Deuterated chloroacetanilide backbone |
*Note: Data for 2'-Ethyl-4'-chloroacetanilide is extrapolated from related compounds. The ethyl group likely reduces crystallinity compared to 4'-chloroacetanilide, lowering its melting point and enhancing lipophilicity, which may improve soil adsorption .
Functional Comparisons: Herbicidal Activity and Environmental Impact
Efficacy and Mode of Action
Chloroacetanilides, including 2'-Ethyl-4'-chloroacetanilide, inhibit very-long-chain fatty acid (VLCFA) elongases in plants, disrupting cell membrane formation. However, substituents alter selectivity and potency. For instance:
- Butachlor targets grasses and broadleaf weeds in rice paddies, with deuterated forms (e.g., Butachlor-d13) serving as internal standards in residue analysis .
- 2'-Ethyl-4'-chloroacetanilide ’s ethyl group may enhance soil persistence due to increased hydrophobicity, though this could also elevate ecotoxicological risks .
Environmental Persistence and Toxicity
Chloroacetanilides are classified as persistent organic pollutants in agricultural soils, with residues detected across multiple growing seasons . Studies on white oak seedlings exposed to chloroacetanilides revealed "leaf tatter" injury, a unique symptom characterized by irregular leaf perforations, which reduces plant marketability .
Market Presence and Regulatory Status
In Hungary, chloroacetanilides constitute 2% of authorized pesticide active ingredients, significantly less than aryloxyphenoxy propionic acids (25%) or triazines . This lower adoption may reflect regulatory concerns over persistence and non-target toxicity. By contrast, triazines face restrictions due to groundwater contamination, creating opportunities for modified chloroacetanilides like 2'-Ethyl-4'-chloroacetanilide with improved degradation profiles.
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